Cas no 2138100-47-5 (6-(3-Ethyl-3-methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol)

• Product Name: 6-(3-Ethyl-3-methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol
• CAS No: 2138100-47-5
• MF: C₁₇H₃₁NO
• MW: 265.434145212173
• CID: 6507263
• PubChem ID: 165961310
• Update Time: 2025-10-29

6-(3-Ethyl-3-methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161726
• 2138100-47-5
• 6-(3-ethyl-3-methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol
• 6-(3-Ethyl-3-methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol

• Inchi： 1S/C17H31NO/c1-3-16(2)10-11-18(13-16)15-12-14(19)6-9-17(15)7-4-5-8-17/h14-15,19H,3-13H2,1-2H3
• InChI Key： BCKLWUDDLFATSW-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1CCC(C)(CC)C1

Computed Properties

• Exact Mass: 265.240564612g/mol
• Monoisotopic Mass: 265.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-(3-Ethyl-3-methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol

Comprehensive Overview of 6-(3-Ethyl-3-methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138100-47-5)

The compound 6-(3-Ethyl-3-methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138100-47-5) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its spiro[4.5]decane core, combined with the 3-ethyl-3-methylpyrrolidine moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could lead to breakthroughs in treating neurological disorders and metabolic diseases.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their versatility in medicinal chemistry. 6-(3-Ethyl-3-methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol stands out due to its balanced lipophilicity and stereochemical complexity, which are critical for optimizing drug-like properties. Its CAS No. 2138100-47-5 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 6-(3-Ethyl-3-methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol involves sophisticated organic transformations, including ring-closing metathesis and asymmetric hydrogenation. These methods ensure high enantiomeric purity, a key factor for its potential use in chiral drug development. The compound’s spiro[4.5]decane framework also contributes to its stability, making it a valuable intermediate for peptidomimetics and small-molecule inhibitors.

From an industrial perspective, CAS No. 2138100-47-5 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic routes to minimize waste and improve yield, aligning with global trends toward environmentally friendly manufacturing. Additionally, its potential as a ligand for metal-catalyzed reactions has sparked interest in catalysis and polymer science.

Beyond its chemical properties, 6-(3-Ethyl-3-methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol is being investigated for its pharmacokinetic profile. Early studies suggest favorable blood-brain barrier permeability, a trait highly sought after in central nervous system (CNS) drug design. This aligns with current industry focus on neurodegenerative disease therapeutics, such as Alzheimer’s and Parkinson’s research.

In summary, 6-(3-Ethyl-3-methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138100-47-5) represents a cutting-edge compound with multifaceted applications. Its unique spirocyclic architecture and pyrrolidine substitution position it as a valuable asset in both academic and industrial settings. As research progresses, this molecule may unlock new possibilities in precision medicine and advanced material engineering.